Cas no 2092628-89-0 (1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2092628-89-0
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• CID: 5723206
• PubChem ID: 121211718
• Update Time: 2025-06-07

1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2092628-89-0
• 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole
• starbld0012248
• F2198-2119
• AKOS026721863
• 1-(chloromethyl)-5-propan-2-yl-3-(trifluoromethyl)pyrazole
• 1H-Pyrazole, 1-(chloromethyl)-5-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C8H10ClF3N2/c1-5(2)6-3-7(8(10,11)12)13-14(6)4-9/h3,5H,4H2,1-2H3
• InChI Key： DJJLDEJFMPFHBZ-UHFFFAOYSA-N
• SMILES： ClCN1C(=CC(C(F)(F)F)=N1)C(C)C

Computed Properties

• Exact Mass: 226.0484605g/mol
• Monoisotopic Mass: 226.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 211.8±40.0 °C(Predicted)
• pka: -1.16±0.10(Predicted)

Additional information on 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2092628-89-0)

1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2092628-89-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, an isopropyl substituent, and a trifluoromethyl moiety, offers a broad spectrum of applications in the development of novel therapeutic agents.

The chloromethyl group in 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole is particularly noteworthy due to its reactivity and potential for further functionalization. This group can readily undergo nucleophilic substitution reactions, making it an excellent starting point for the synthesis of more complex molecules. The isopropyl substituent, on the other hand, contributes to the compound's lipophilicity and can influence its biological activity by affecting its solubility and membrane permeability. The trifluoromethyl moiety is known for its electron-withdrawing properties and can significantly enhance the metabolic stability and pharmacokinetic profile of the molecule.

Recent studies have highlighted the potential of 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The researchers found that the chloromethyl group played a crucial role in enhancing the antiviral efficacy by facilitating the formation of covalent bonds with viral enzymes.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole as a scaffold for developing anti-cancer agents. The compound was found to exhibit selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The trifluoromethyl group was identified as a key contributor to this activity, as it increased the compound's lipophilicity and facilitated its accumulation within cancer cells.

The versatility of 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole extends beyond its direct biological activity. It serves as an excellent building block for combinatorial chemistry approaches, enabling the rapid synthesis of diverse libraries of compounds for high-throughput screening. This has been demonstrated in a study published in Organic & Biomolecular Chemistry, where researchers used this compound as a starting material to generate a library of pyrazole derivatives with varying substituents at different positions. The resulting compounds were screened for their biological activities, leading to the identification of several promising leads with potential applications in neurodegenerative diseases and inflammatory disorders.

The synthetic accessibility of 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One such method involves the reaction of 5-isopropyl-3-trifluoromethylpyrazole with chloroacetyl chloride in the presence of a base, yielding high yields and purity levels. This synthetic flexibility allows researchers to tailor the production process according to their specific needs, whether it be for small-scale laboratory experiments or large-scale industrial applications.

In conclusion, 1-(chloromethyl)-5-isopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2092628-89-0) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the chloromethyl, isopropyl, and trifluoromethyl groups, make it an attractive candidate for developing novel therapeutic agents across various disease areas. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.